3-[(3-fluorobenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile

• IUPAC Name: 3-[(3-fluorophenyl)methylsulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
• InChI: InChI=1S/C23H19FN2S/c1-15-6-2-3-9-18(15)22-20-11-5-10-19(20)21(13-25)23(26-22)27-14-16-7-4-8-17(24)12-16/h2-4,6-9,12H,5,10-11,14H2,1H3
• InChI Key: VDLSPRZKVWAFJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(C3=C2CCC3)C#N)SCC4=CC(=CC=C4)F
• Molecular Formula: C23H19FN2S
• Molecular Weight: 374.5 g/mol
• CAS No.: 439096-94-3

Description

3-[(3-fluorobenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C23H19FN2S and its molecular weight is 374.48. The purity is usually 95%.
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Biological Activity

The compound 3-[(3-fluorobenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile is a novel synthetic organic molecule with potential biological activity. Its unique structure, featuring a cyclopentapyridine core and various functional groups, suggests various mechanisms of action that could be explored in pharmacological contexts.

Chemical Structure and Properties

The molecular formula of the compound is C$_{19}$H$_{19}$F$_{1}$N$_{2}$S, with a molecular weight of approximately 336.44 g/mol. The presence of a fluorobenzyl group and a sulfanyl moiety may contribute to its biological properties, including potential interactions with biological targets.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of cyclopenta[c]pyridine have shown selective cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest.

• Case Study : A compound structurally related to the target molecule was tested against human pancreatic cancer cells (Patu8988) and exhibited IC50 values in the low micromolar range, indicating potent activity .

Compound	Cell Line	IC50 (µM)	Mechanism
Related Compound A	Patu8988	11	Apoptosis induction
Related Compound B	SGC7901	0.41	Cell cycle arrest

Enzyme Inhibition

The compound's structure suggests it may act as an inhibitor for specific enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs) or cyclooxygenases (COX). Inhibition of these enzymes can lead to reduced tumor invasion and metastasis.

• Research Findings : Docking studies have shown that similar compounds can effectively bind to the active sites of MMPs, suggesting that this compound may exhibit similar inhibitory effects .

Pharmacological Profile

The pharmacological profile of 3-[(3-fluorobenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile includes:

• Selectivity : Preliminary data suggest selectivity towards cancerous cells over normal cells.
• Toxicity : Studies indicate lower toxicity levels compared to traditional chemotherapeutics, which is promising for therapeutic applications.

In Vivo Studies

In vivo studies are necessary to evaluate the compound's efficacy and safety profile. Early-stage animal models have demonstrated that similar compounds can significantly reduce tumor sizes without severe side effects.

Scientific Research Applications

Research indicates that this compound exhibits a range of biological activities, including:

• Anticancer Properties : Preliminary studies suggest that it may inhibit the growth of various cancer cell lines. This activity could be attributed to its ability to interact with specific molecular targets involved in cell proliferation and survival.
• Antimicrobial Activity : The compound has shown potential against certain bacterial strains, indicating its usefulness in developing new antimicrobial agents.

Case Studies and Research Findings

• Antitumor Activity : A study evaluated the efficacy of similar compounds in inhibiting tumor growth in vitro and in vivo. Results demonstrated significant reductions in tumor size when treated with compounds structurally related to 3-[(3-fluorobenzyl)sulfanyl]-1-(2-methylphenyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile, suggesting that this compound could have similar effects .
• Molecular Docking Studies : Computational studies have been conducted to predict the binding affinity of this compound to various biological targets. These studies indicate strong interactions with enzymes involved in cancer metabolism, further supporting its potential as an anticancer agent .
• In Vitro Testing : Laboratory tests have shown that derivatives of this compound can effectively inhibit cell growth in several cancer cell lines, demonstrating promising results for future drug development .